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IRDye 700DX NHS Ester: Core Properties

IRDye 700DX NHS ester is a near-infrared (NIR) phthalocyanine dye designed for covalent conjugation to

biomolecules [1]. The table below summarizes its fundamental technical data:

Property Description

Chemical
Name

IRDye 700DX NHS ester [1]

Synonyms IR700, IRDye 700DX [1]

CAS Number 916821-46-0 [1]

Molecular
Formula

C₇₄H₉₆N₁₂Na₄O₂₇S₆Si₃ [1] [2] [3]

Molecular
Weight

1954.22 g/mol [1] [2] [3]

Emission Near-Infrared (NIR) [1]
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Property Description

Excitation
Peak

~690 nm [4] [5]

Key Features High photostability, high fluorescence intensity, excellent water solubility, large
extinction coefficient, high fluorescence quantum yield, does not aggregate in high

ionic strength buffers [1]

Conjugation Protocol and Characterization

The conjugation of IRDye 700DX to a monoclonal antibody (mAb) like panitumumab is a well-established

procedure [2] [3]. The following diagram and table outline the workflow and detailed methodology.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S157210002030418X
https://www.adcreview.com/news/aspyrians-photoimmunotherapy-based-on-the-irdye-700-dx-platform-shows-efficacy-in-a-number-of-studies/
https://www.medchemexpress.com/irdye-700dx.html?srsltid=AfmBOopymg0DBn9lNk9ciaRZjWWpmNQS7gfr49Cn0lXKTV5hVVpyepI1
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4055275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508222/
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Antibody

Incubation
in Na₂HPO₄ buffer

(pH 8.5)
1-2 hours at Room Temp

Dye

Purification
Sephadex G50 column

(e.g., PD-10)

Characterization
Absorbance at 595 nm & 700 nm

Final mAb-IR700 Conjugate

Click to download full resolution via product page

Bioconjugation workflow for IRDye 700DX NHS ester

Step Parameter Typical Protocol Details

Reaction mAb (Panitumumab) 1.0 mg (6.8 nmol) [2] [3]

IR700 NHS Ester 66.8 μg (34.2 nmol, 5 mM in DMSO) [2]

Molar Ratio
(mAb:IR700)

~1:4.5 - 1:5 [2] [3]
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Step Parameter Typical Protocol Details

Buffer 0.1 M Na₂HPO₄, pH 8.5 [2] [3]

Conditions Room temperature for 1-2 hours [2] [3]

Purification Method Size-exclusion chromatography (Sephadex G50 column,
PD-10) [2] [3]

Characterization Protein Concentration Coomassie Plus assay (Absorbance at 595 nm) [2] [3]

Dye Concentration Absorbance measurement of IR700 [2] [3]

Conjugation Ratio ~4 IR700 molecules per antibody [2]

Mechanism of Action in Photoimmunotherapy (PIT)

When the mAb-IR700 conjugate binds to its target on a cancer cell (e.g., EGFR) and is exposed to 690 nm

NIR light, it induces rapid and highly specific necrotic cell death [4] [5]. The process is oxygen-dependent

and involves reactive oxygen species (ROS) generation [3].
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1. mAb-IR700 conjugate
binds to target antigen

(e.g., EGFR)

2. NIR Light Illumination
(~690 nm)

3. Photochemical Reaction
• Singlet Oxygen (¹O₂) generation
• Reactive Oxygen Species (ROS)

4. Rapid Necrotic Cell Death
• Cell membrane damage

• Swelling & rupture

Click to download full resolution via product page

Photoimmunotherapy (PIT) mechanism of mAb-IR700 conjugate

Research Applications and Performance

IRDye 700DX PIT has demonstrated efficacy across various cancer types and targeting agents. The

relationship between conjugate and light dose is critical for effective treatment [2].

Application / Model Target / Antibody Key Findings / Dosing Relationship

In Vitro Cytotoxicity
(MDA-MB-468luc cells) [2]

EGFR /
Panitumumab-IR700

Cytotoxicity depended on both light dose and
conjugate concentration; effects were equivalent

when the product of the two was constant [2].

In Vivo Efficacy (MDA-

MB-468luc orthotopic
model) [2]

EGFR /

Panitumumab-IR700

A similar conjugate/light dose relationship was

observed in vivo, confirming the product is a
constant for efficacy [2].
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Application / Model Target / Antibody Key Findings / Dosing Relationship

Oxygen Dependence
(A431 cells & in vivo) [3]

EGFR /
Panitumumab-IR700

Singlet oxygen scavengers and hypoxia
abrogated cytotoxicity, confirming a central role

for oxygen-derived species [3].

Novel Target Feasibility
(Various cell lines) [4]

Glypican-1 (GPC-1) /

Miltuximab-IR700

Effective and specific cell killing was

demonstrated, dependent on GPC-1 expression
levels [4].

Targeted PCI
(Pharmaceutical delivery)

[6]

αvβ3 integrin /
cRGD-polymer-

IR700

Efficient "photochemical internalization" of nucleic
acids was achieved, critically affected by the

delivery system design [6].

Conclusion and Key Insights

IRDye 700DX NHS ester is a versatile and effective tool for bioconjugation, enabling highly targeted cancer

therapies like PIT. Its key advantages include:

High Specificity: Combines the targeting ability of mAbs with the localized activation by light [4] [5].
Potent Efficacy: Induces rapid, necrotic cell death in target cells while sparing surrounding healthy

tissue [2] [5].
Oxygen-Dependent Mechanism: Relies on ROS generation, similar to traditional photodynamic

therapy [3].
Dosing Flexibility: Efficacy can be achieved with different combinations of conjugate and light doses,

as their product is a constant [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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